Disperse Orange 56
Disperse Orange 56
Brand Name:
Vulcanchem
CAS No.:
12239-57-5
VCID:
VC0083822
InChI:
InChI=1S/C16H13N7O4/c1-10-15(16(17)21(20-10)11-5-3-2-4-6-11)19-18-13-8-7-12(22(24)25)9-14(13)23(26)27/h2-9,17-18H,1H3/b17-16?,19-15+
SMILES:
CC1=NN(C(=N)C1=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C3=CC=CC=C3
Molecular Formula:
C16H13N7O4
Molecular Weight:
367.32 g/mol
Disperse Orange 56
CAS No.: 12239-57-5
Main Products
VCID: VC0083822
Molecular Formula: C16H13N7O4
Molecular Weight: 367.32 g/mol
| CAS No. | 12239-57-5 |
|---|---|
| Product Name | Disperse Orange 56 |
| Molecular Formula | C16H13N7O4 |
| Molecular Weight | 367.32 g/mol |
| IUPAC Name | N-[(E)-(5-imino-3-methyl-1-phenylpyrazol-4-ylidene)amino]-2,4-dinitroaniline |
| Standard InChI | InChI=1S/C16H13N7O4/c1-10-15(16(17)21(20-10)11-5-3-2-4-6-11)19-18-13-8-7-12(22(24)25)9-14(13)23(26)27/h2-9,17-18H,1H3/b17-16?,19-15+ |
| Standard InChIKey | CWGMVTZHEDUTSJ-WBRBSAKNSA-N |
| Isomeric SMILES | CC\1=NN(C(=N)/C1=N/NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C3=CC=CC=C3 |
| SMILES | CC1=NN(C(=N)C1=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C3=CC=CC=C3 |
| Canonical SMILES | CC1=NN(C(=N)C1=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C3=CC=CC=C3 |
| Synonyms | Disperse Orange 56 |
| PubChem Compound | 9576260 |
| Last Modified | Nov 09 2021 |
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